Cas no 7250-20-6 ( )
structure
Product Name:
CAS No:7250-20-6
MF:C16H18O4
MW:274.311725139618
CID:977223
PubChem ID:6060402
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- hexyl (2E)-2-(3-oxo-2-benzofuran-1-ylidene)acetate
- DTXSID80421830
- Hexyl (2E)-(3-oxo-2-benzofuran-1(3H)-ylidene)acetate
- 7250-20-6
- NSC34398
- NSC-34398
-
-
- Inchi: 1S/C16H18O4/c1-2-3-4-7-10-19-15(17)11-14-12-8-5-6-9-13(12)16(18)20-14/h5-6,8-9,11H,2-4,7,10H2,1H3/b14-11+
- InChI Key: VFOAICPZLPGGEP-SDNWHVSQSA-N
- SMILES: O(C(/C=C1\C2C=CC=CC=2C(=O)O\1)=O)CCCCCC
Computed Properties
- Exact Mass: 274.12054
- Monoisotopic Mass: 274.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 3.8
Experimental Properties
- Density: 1.214
- Boiling Point: 407.3°C at 760 mmHg
- Flash Point: 203.3°C
- Refractive Index: 1.588
- PSA: 52.6
Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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